Malonylbis(methionyl-4-nitrophenyl ester)
Overview
Description
Malonylbis(methionyl-4-nitrophenyl ester), also known as Malonylbis(methionyl-4-nitrophenyl ester), is a useful research compound. Its molecular formula is C25H29N4O10S2+ and its molecular weight is 609.7 g/mol. The purity is usually 95%.
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Properties
CAS No. |
87498-80-4 |
|---|---|
Molecular Formula |
C25H29N4O10S2+ |
Molecular Weight |
609.7 g/mol |
IUPAC Name |
[(1S)-1-carboxy-3-methylsulfanylpropyl]-[3-[[(1S)-1-carboxy-3-methylsulfanylpropyl]amino]-3-oxopropanoyl]-bis(4-nitrophenyl)azanium |
InChI |
InChI=1S/C25H28N4O10S2/c1-40-13-11-20(24(32)33)26-22(30)15-23(31)29(21(25(34)35)12-14-41-2,18-7-3-16(4-8-18)27(36)37)19-9-5-17(6-10-19)28(38)39/h3-10,20-21H,11-15H2,1-2H3,(H2-,26,30,32,33,34,35)/p+1/t20-,21-/m0/s1 |
InChI Key |
UBHTYWNJBMNVHI-SFTDATJTSA-O |
SMILES |
CSCCC(C(=O)O)NC(=O)CC(=O)[N+](C1=CC=C(C=C1)[N+](=O)[O-])(C2=CC=C(C=C2)[N+](=O)[O-])C(CCSC)C(=O)O |
Isomeric SMILES |
CSCC[C@@H](C(=O)O)NC(=O)CC(=O)[N+](C1=CC=C(C=C1)[N+](=O)[O-])(C2=CC=C(C=C2)[N+](=O)[O-])[C@@H](CCSC)C(=O)O |
Canonical SMILES |
CSCCC(C(=O)O)NC(=O)CC(=O)[N+](C1=CC=C(C=C1)[N+](=O)[O-])(C2=CC=C(C=C2)[N+](=O)[O-])C(CCSC)C(=O)O |
Synonyms |
malonyl-(Met-ONP)2 malonylbis(methionyl-4-nitrophenyl ester) |
Origin of Product |
United States |
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